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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-Chloroanisole (CAS No: 2845-89-8). The information is curated for

professionals in research and development, with a focus on data clarity and experimental

context.

Physical Properties
3-Chloroanisole is a colorless to pale yellow liquid with a characteristic aromatic, sometimes

described as sweet or floral, odor.[1][2][3][4] It is an organic compound featuring a benzene

ring substituted with a methoxy group and a chlorine atom at the meta position relative to each

other.[1] This substitution pattern significantly influences its chemical reactivity and physical

characteristics.

Quantitative physical data for 3-Chloroanisole are summarized in the table below for ease of

reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₇ClO [1][5][6]

Molecular Weight 142.58 g/mol [2][5][7]

Appearance Colorless to pale yellow liquid [1][3][8]

Density 1.164 g/mL at 25 °C [8][9][10]

Boiling Point 193 °C at 760 mmHg [5][8][9]

Melting Point
-2 °C to 25 °C (range from

sources)
[2][10]

Flash Point 73 °C (163.4 °F) - closed cup [5][6][9]

Refractive Index n20/D 1.536 [9][10]

Solubility
Limited solubility in water (235

mg/L)
[1][3][10]

Moderately soluble in organic

solvents like ethanol, acetone,

and ether

[1][2][4]

Vapor Pressure 0.531 mmHg at 25°C [8]

Chemical Properties and Reactivity
3-Chloroanisole exhibits typical reactivity for a halogenated aromatic ether. The presence of

the methoxy group and the chlorine atom on the benzene ring dictates its chemical behavior in

various reactions.

Nucleophilic Aromatic Substitution: The nitro group in 3-substituted nitrobenzenes can be

displaced by methoxide ions in a nucleophilic aromatic substitution reaction to form 3-

substituted anisoles, including 3-Chloroanisole.[11][12]

Directed Ortho-Metalation: The methoxy group can direct ortho-metalation, which can be

followed by palladium-catalyzed reactions for further functionalization.[9]
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Intermediate in Organic Synthesis: It serves as a crucial starting material or intermediate in

the synthesis of more complex molecules. It is used in the production of pharmaceuticals,

agrochemicals, and fragrances.[1][2][4][5] For instance, it is a precursor in the regioselective

synthesis of 4- and 7-alkoxyindoles.[9][10] It has also been used in the synthesis of

nonsteroidal anti-inflammatory drugs like nimesulide and the antidepressant trazodone.[2]

Applications in Agrochemicals: 3-Chloroanisole is an intermediate in the manufacturing of

fungicides such as fluazinam and penconazole, as well as herbicides and insecticides.[2][4]

Electrolyte Additive: It has been employed as an electrolyte additive for overcharge

protection in Li-ion cells.[9][10]

Experimental Protocols
One-Step Synthesis of 3-Chloroanisole
A documented method for the preparation of 3-Chloroanisole involves the nucleophilic

aromatic substitution of the nitro group from 3-chloronitrobenzene.[11][12]

Materials:

3-chloronitrobenzene

Toluene

Sodium methoxide (solid powder)

Potassium hydroxide (solid powder)

Tetrabutylammonium bromide (phase-transfer catalyst)

Water

Procedure:

In a reaction vessel, dissolve 3-chloronitrobenzene in toluene.

Add solid sodium methoxide powder, solid potassium hydroxide powder, and

tetrabutylammonium bromide to the solution at room temperature.
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Stir the heterogeneous mixture vigorously while maintaining a temperature of 50 °C for 2

hours. Forced passage of air through the reaction solution is required.

After the reaction period, cool the mixture.

Wash the mixture with water to remove inorganic compounds.

Separate the organic phase. The product, 3-Chloroanisole, is in the organic phase and can

be further purified if necessary.

Visualizations
Synthesis Workflow of 3-Chloroanisole
The following diagram illustrates the one-step synthesis of 3-Chloroanisole from 3-

chloronitrobenzene.
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Synthesis of 3-Chloroanisole
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Caption: One-step synthesis of 3-Chloroanisole.

Applications of 3-Chloroanisole
This diagram outlines the logical relationship between the chemical nature of 3-Chloroanisole
and its diverse applications.
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Applications of 3-Chloroanisole
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Caption: Applications derived from 3-Chloroanisole.

Spectral Data
Spectral data are crucial for the identification and characterization of 3-Chloroanisole. Key

spectral information includes:

¹H NMR and ¹³C NMR: Nuclear Magnetic Resonance spectroscopy provides detailed

information about the hydrogen and carbon framework of the molecule.[13][14]

Mass Spectrometry (MS): Provides the mass-to-charge ratio, confirming the molecular

weight. The top peak is observed at m/z 142.[13]

Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups within the

molecule.[13]

Raman Spectroscopy: Complements IR spectroscopy for structural analysis.[13]

UV-VIS Spectroscopy: Provides information about the electronic transitions within the

molecule.[13]
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Safety and Handling
3-Chloroanisole is considered a combustible liquid and may cause irritation to the eyes, skin,

and respiratory system.[3][15][16] It is important to handle this chemical with appropriate

personal protective equipment, including safety goggles, gloves, and a lab coat, in a well-

ventilated area.[15][17][18] Store in a cool, dry, well-ventilated place away from sources of

ignition.[8][15][19] In case of spills, absorb with an inert material and dispose of it as hazardous

waste.[16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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